Cas no 146275-16-3 (trans-3'-Hydroxy Cotinine Benzoate)

• Product Name: trans-3'-Hydroxy Cotinine Benzoate
• CAS No: 146275-16-3
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 1059607
• Update Time: 2025-07-15

trans-3'-Hydroxy Cotinine Benzoate Chemical and Physical Properties

Names and Identifiers

• trans-3'-Hydroxy Cotinine Benzoate
• [(3R,5S)-1-methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl] benzoate
• (3R-trans)-3-(Benzoyloxy)-1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone

• Inchi： 1S/C17H16N2O3/c1-19-14(13-8-5-9-18-11-13)10-15(16(19)20)22-17(21)12-6-3-2-4-7-12/h2-9,11,14-15H,10H2,1H3/t14-,15+/m0/s1
• InChI Key： XSQIFKLRFAUYLI-LSDHHAIUSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@H]1C(N(C)[C@H](C2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 296.11600

Experimental Properties

• PSA: 59.50000
• LogP: 2.14830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on trans-3'-Hydroxy Cotinine Benzoate

Introduction to trans-3'-Hydroxy Cotinine Benzoate (CAS No. 146275-16-3)

trans-3'-Hydroxy Cotinine Benzoate, identified by its Chemical Abstracts Service (CAS) number CAS No. 146275-16-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a derivative of cotinine, has garnered attention due to its potential biological activities and its relevance in the study of nicotine metabolism and pharmacology.

The structure of trans-3'-Hydroxy Cotinine Benzoate consists of a benzoate moiety attached to the 3'-hydroxyl group of cotinine. This modification introduces additional functional groups that can influence its pharmacokinetic and pharmacodynamic properties, making it a valuable subject for further research. The benzoate group, known for its ability to enhance solubility and stability, may contribute to improved bioavailability and longer duration of action compared to its parent compound.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting nicotine addiction and related neurological disorders. trans-3'-Hydroxy Cotinine Benzoate has been investigated for its potential role in modulating nicotine receptors and pathways involved in addiction. Studies have suggested that this compound may exhibit partial agonist activity at nicotinic acetylcholine receptors (nAChRs), which could make it useful in the management of nicotine withdrawal symptoms and relapse prevention.

One of the key areas of research involving trans-3'-Hydroxy Cotinine Benzoate is its interaction with cytochrome P450 (CYP) enzymes, which are crucial in the metabolism of many pharmaceutical compounds. Understanding how this compound is metabolized can provide insights into its potential side effects and interactions with other drugs. Preliminary studies have indicated that CAS No. 146275-16-3 may be metabolized by CYP2A6 and CYP2D6, enzymes that are also involved in the metabolism of nicotine itself.

The synthesis of trans-3'-Hydroxy Cotinine Benzoate presents unique challenges due to the need for precise stereochemical control. The trans configuration of the hydroxyl group relative to the benzoate moiety is critical for its biological activity. Advanced synthetic techniques, such as chiral resolution and catalytic hydrogenation, have been employed to ensure high enantiomeric purity. These methods are essential for obtaining a compound that retains its intended pharmacological properties without unwanted side effects.

Evaluation of the pharmacological properties of trans-3'-Hydroxy Cotinine Benzoate has involved both in vitro and in vivo studies. In vitro assays have focused on assessing its binding affinity to nAChRs and other relevant targets. These studies have provided valuable data on the compound's selectivity and potential for off-target effects. In vivo studies, conducted in animal models, have further explored its behavioral effects, including locomotor activity and anxiety-like behaviors.

The potential therapeutic applications of CAS No. 146275-16-3 extend beyond nicotine addiction treatment. Research has also explored its role in managing cognitive disorders such as Alzheimer's disease and attention deficit hyperactivity disorder (ADHD). Nicotine receptor modulation has been implicated in improving cognitive function, and compounds like trans-3'-Hydroxy Cotinine Benzoate may offer a safe alternative to nicotine replacement therapies.

The safety profile of any new pharmaceutical compound is a critical consideration before it can be considered for clinical use. Toxicological studies on trans-3'-Hydroxy Cotinine Benzoate have been conducted to evaluate its acute and chronic toxicity. These studies have included assessments of organ-specific toxicity, carcinogenicity, and reproductive toxicity. Preliminary results suggest that the compound is well-tolerated at therapeutic doses, although further long-term studies are necessary to confirm these findings.

The regulatory landscape for new pharmaceutical agents is complex and varies by region. However, the growing interest in non-pharmacological approaches to addiction treatment has created opportunities for innovative compounds like CAS No. 146275-16-3. Regulatory agencies are increasingly looking at novel mechanisms of action and formulations that can provide more effective and safer alternatives to traditional treatments.

In conclusion, trans-3'-Hydroxy Cotinine Benzoate, with its CAS number CAS No. 146275-16-3, represents a promising area of research in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable candidate for further investigation into nicotine addiction treatment and other neurological disorders. As research continues, additional insights into its pharmacokinetics, safety profile, and therapeutic applications will be gained, paving the way for new treatment strategies.